2-Methoxyethyl 2-amino-4-(3,4-dichlorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate
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Description
2-Methoxyethyl 2-amino-4-(3,4-dichlorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate is a useful research compound. Its molecular formula is C19H17Cl2NO7 and its molecular weight is 442.2g/mol. The purity is usually 95%.
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Scientific Research Applications
Green Synthesis and Antibacterial Properties
A study by Memar et al. (2020) details the green synthesis of pyrano[3,2-b]pyran derivatives, showcasing the application of nano Si–Mg–fluorapatite as a catalyst. These compounds, including derivatives similar in structure to the one , demonstrated notable antibacterial properties against Staphylococcus aureus, highlighting their potential in developing new antibacterial agents Memar et al., 2020.
Corrosion Inhibition
Research by Saranya et al. (2020) on pyran derivatives, including ethyl 2-amino-4-(4-hydroxyphenyl)-6-(p-tolyl)-4H-pyran-3-carboxylate, has shown these compounds to be effective corrosion inhibitors for mild steel in sulfuric acid. This suggests potential industrial applications in protecting metals against corrosion, emphasizing the significance of such derivatives in material science Saranya et al., 2020.
Catalytic Synthesis
A publication by Sarrafi et al. (2015) discusses the use of MCM-41-SO3H as a catalyst for synthesizing 2-amino-6-(hydroxymethyl)-8-oxo-4-aryl-4,8-dihydropyrano[3,2-b]pyrans. This research indicates the efficiency and environmental benefits of using solid acid catalysts in synthesizing such compounds, offering insights into sustainable chemical synthesis processes Sarrafi et al., 2015.
properties
IUPAC Name |
2-methoxyethyl 2-amino-4-(3,4-dichlorophenyl)-6-(hydroxymethyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carboxylate |
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InChI |
InChI=1S/C19H17Cl2NO7/c1-26-4-5-27-19(25)15-14(9-2-3-11(20)12(21)6-9)17-16(29-18(15)22)13(24)7-10(8-23)28-17/h2-3,6-7,14,23H,4-5,8,22H2,1H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAFRXGSQYOMVOT-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC(=O)C1=C(OC2=C(C1C3=CC(=C(C=C3)Cl)Cl)OC(=CC2=O)CO)N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Cl2NO7 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.2 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxyethyl 2-amino-4-(3,4-dichlorophenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate |
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